Cas no 2755724-06-0 (2-(2-Fluoro-5-methylphenyl)-2-methyl-1,3-dioxolane)

• Product name: 2-(2-Fluoro-5-methylphenyl)-2-methyl-1,3-dioxolane
• CAS No: 2755724-06-0
• MF: C₁₁H₁₃FO₂
• MW: 196.22
• CID: 5080575
• PubChem ID: 117848008

2-(2-Fluoro-5-methylphenyl)-2-methyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-5-methylphenyl)-2-methyl-1,3-dioxolane

• Inchi： 1S/C11H13FO2/c1-8-3-4-10(12)9(7-8)11(2)13-5-6-14-11/h3-4,7H,5-6H2,1-2H3
• InChI Key： KTUOVTIPPZDJKE-UHFFFAOYSA-N
• SMILES： CC1(C2C=C(C)C=CC=2F)OCCO1

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(2-Fluoro-5-methylphenyl)-2-methyl-1,3-dioxolane

Comprehensive Overview of 2-(2-Fluoro-5-methylphenyl)-2-methyl-1,3-dioxolane (CAS No. 2755724-06-0)

The compound 2-(2-Fluoro-5-methylphenyl)-2-methyl-1,3-dioxolane (CAS No. 2755724-06-0) is a fluorinated aromatic dioxolane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a fluoro-substituted phenyl ring and a methylated dioxolane moiety, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its stability, reactivity, and potential as a building block for more complex molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and material science. The presence of a fluorine atom in 2-(2-Fluoro-5-methylphenyl)-2-methyl-1,3-dioxolane enhances its lipophilicity and metabolic stability, making it a valuable candidate for medicinal chemistry. This aligns with the growing trend of fluorine incorporation in pharmaceuticals, a topic frequently searched in academic and industrial databases.

The synthesis of 2-(2-Fluoro-5-methylphenyl)-2-methyl-1,3-dioxolane typically involves the condensation of 2-fluoro-5-methylbenzaldehyde with 2-methyl-1,3-propanediol under acidic conditions. This process highlights the compound's role as a protecting group for carbonyl functionalities, a feature highly relevant to organic chemists. Searches for "dioxolane protecting group" and "fluorinated aromatic synthesis" often lead to discussions about this compound's utility.

From an industrial perspective, 2-(2-Fluoro-5-methylphenyl)-2-methyl-1,3-dioxolane is gaining attention for its potential in crop protection formulations. The fluoro-methylphenyl moiety is known to enhance the bioactivity of agrochemicals, a hot topic in sustainable agriculture. This aligns with frequent search queries like "fluorinated agrochemicals" and "green chemistry in agriculture."

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy and mass spectrometry, which confirm its high purity and structural integrity. The CAS No. 2755724-06-0 serves as a unique identifier in chemical databases, ensuring accurate tracking in supply chains. This is particularly important for researchers searching for "high-purity fluorinated intermediates" or "CAS registry number lookup."

Environmental and safety profiles of 2-(2-Fluoro-5-methylphenyl)-2-methyl-1,3-dioxolane are also under scrutiny, reflecting broader concerns about chemical sustainability. While not classified as hazardous, its biodegradation pathways are being studied to address queries like "eco-friendly fluorinated compounds"—a trending topic in environmental chemistry forums.

In summary, 2-(2-Fluoro-5-methylphenyl)-2-methyl-1,3-dioxolane (CAS No. 2755724-06-0) represents a convergence of pharmaceutical innovation, agrochemical advancement, and sustainable chemistry. Its multifaceted applications and alignment with current research trends make it a compound of enduring interest across scientific disciplines.